Cas no 201346-23-8 (Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt)

Heptakis(2,3-di-O-methyl-6-O-sulfo)-β-cyclodextrin Heptasodium Salt is a chemically modified cyclodextrin derivative designed for enhanced solubility and molecular encapsulation. Its structure features seven sulfonate groups at the 6-positions and methyl groups at the 2- and 3-positions, improving hydrophilicity and stability. This derivative is particularly useful in chiral separations, acting as a chiral selector in capillary electrophoresis and HPLC due to its strong host-guest interaction capabilities. The heptasodium salt form ensures high water solubility, facilitating applications in aqueous systems. Its tailored functionalization allows selective binding to a range of analytes, making it valuable in pharmaceutical and analytical chemistry for enantiomeric resolution and complexation studies.
Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt structure
201346-23-8 structure
Product Name:Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt
CAS No:201346-23-8
MF:C10H19NaO8S
MW:322.307833909988
CID:240887
PubChem ID:71433779
Update Time:2025-05-22

Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt Chemical and Physical Properties

Names and Identifiers

    • b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G-tetradeca-O-methyl-,6A,6B,6C,6D,6E,6F,6G-heptakis(hydrogen sulfate), sodium salt (1:7)
    • Heptakis(2,3-di-O-methyl-6-O-sulfo)-β-cyclodextrin Heptasodium Salt
    • b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G-tetradeca-O-methyl-,6A,6B,6C,6D,6E,6F,6G-heptakis(hydrogen sulfate),
    • b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G-tetradeca-O-methyl-,6A,6B,6C,6D,6E,6F...
    • beta-Cyclodextrin, 2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G-tetradeca-O-methyl-, 6A,6B,6C,6D,6E,6F,6G-heptakis(hydrogen sulfate), sodium salt (1:7)
    • Heptakis(2,3-di-O-methyl-6-O-sulfo)- beta -cyclodextrin Heptasodium Salt
    • Heptakis(2,3-di-O-methyl-6-O-sulfo)-beta-cyclodextrin Heptasodium Salt
    • 201346-23-8
    • AKOS030254510
    • Heptakis(2,3-di-O-methyl-6-O-sulfo)-?-cyclodextrin Heptasodium Salt
    • sodium;[(3S,4S,5S,6R)-4,5,6-trimethoxy-3-methyloxan-2-yl]methyl sulfate
    • Heptakis(2,3-di-O-methyl-6-sulfo)-beta-cyclodextrin sodium salt
    • SODIUM [(3S,4S,5S,6R)-4,5,6-TRIMETHOXY-3-METHYLOXAN-2-YL]METHYL SULFATE
    • JIZSLFVBNIXFPD-VBFVCBLUSA-M
    • Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt
    • Inchi: 1S/C10H20O8S.Na/c1-6-7(5-17-19(11,12)13)18-10(16-4)9(15-3)8(6)14-2;/h6-10H,5H2,1-4H3,(H,11,12,13);/q;+1/p-1/t6-,7?,8-,9-,10+;/m0./s1
    • InChI Key: JIZSLFVBNIXFPD-VBFVCBLUSA-M
    • SMILES: S(=O)(=O)([O-])OCC1[C@H](C)[C@@H]([C@@H]([C@H](OC)O1)OC)OC.[Na+]

Computed Properties

  • Exact Mass: 322.07000
  • Monoisotopic Mass: 322.06983302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 370
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Melting Point: 190-192°C
  • PSA: 111.73000
  • LogP: 0.58140

Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt Security Information

  • WGK Germany:3
  • FLUKA BRAND F CODES:10-21
  • Storage Condition:-20°C Freezer, Under Inert Atmosphere

Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H281100-2mg
Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt
201346-23-8
2mg
$ 121.00 2023-09-07
TRC
H281100-5mg
Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt
201346-23-8
5mg
$ 190.00 2023-09-07
TRC
H281100-10mg
Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt
201346-23-8
10mg
$ 356.00 2023-09-07
TRC
H281100-25mg
Heptakis(2,3-di-O-methyl-6-O-sulfo)-β-cyclodextrin Heptasodium Salt
201346-23-8
25mg
$844.00 2023-05-18
TRC
H281100-50mg
Heptakis(2,3-di-O-methyl-6-O-sulfo)-β-cyclodextrin Heptasodium Salt
201346-23-8
50mg
$1367.00 2023-05-18
Biosynth
OH23757-2 mg
2,3-Dimethyl-cyclodextrin-6-hydrogen sulfate, sodium salt
201346-23-8
2mg
$161.60 2023-01-03
Biosynth
OH23757-5 mg
2,3-Dimethyl-cyclodextrin-6-hydrogen sulfate, sodium salt
201346-23-8
5mg
$293.85 2023-01-03
Biosynth
OH23757-10 mg
2,3-Dimethyl-cyclodextrin-6-hydrogen sulfate, sodium salt
201346-23-8
10mg
$534.30 2023-01-03
Biosynth
OH23757-25 mg
2,3-Dimethyl-cyclodextrin-6-hydrogen sulfate, sodium salt
201346-23-8
25mg
$971.50 2023-01-03
Biosynth
OH23757-50 mg
2,3-Dimethyl-cyclodextrin-6-hydrogen sulfate, sodium salt
201346-23-8
50mg
$1,766.00 2023-01-03

Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt Related Literature

Additional information on Heptakis(2,3-di-O-methyl-6-O-sulfo)-b-cyclodextrin Heptasodium Salt

Comprehensive Guide to Heptakis(2,3-di-O-methyl-6-O-sulfo)-β-cyclodextrin Heptasodium Salt (CAS No. 201346-23-8)

Heptakis(2,3-di-O-methyl-6-O-sulfo)-β-cyclodextrin Heptasodium Salt (CAS No. 201346-23-8) is a chemically modified derivative of β-cyclodextrin, widely recognized for its unique molecular encapsulation properties. This compound belongs to the family of sulfated cyclodextrins, which are extensively used in pharmaceutical, analytical, and industrial applications due to their enhanced solubility and host-guest interaction capabilities. The heptasodium salt form further improves its water solubility, making it a versatile tool in drug delivery, chromatography, and environmental remediation.

The molecular structure of Heptakis(2,3-di-O-methyl-6-O-sulfo)-β-cyclodextrin features seven sodium sulfate groups attached to the primary hydroxyl positions, while the secondary hydroxyls are methylated. This modification significantly alters its physicochemical properties, such as hydrophilicity and binding affinity, compared to native β-cyclodextrin. Researchers often explore its role in chiral separation, as it can selectively bind enantiomers, a critical feature in pharmaceutical synthesis and quality control. Recent studies also highlight its potential in nanotechnology and sustainable chemistry, aligning with the growing demand for green solvents and eco-friendly materials.

One of the most searched topics related to this compound is its application in drug formulation. Due to its ability to form inclusion complexes with poorly water-soluble drugs, Heptakis(2,3-di-O-methyl-6-O-sulfo)-β-cyclodextrin Heptasodium Salt is frequently employed to enhance bioavailability and stability. For instance, it has been investigated in the delivery of anticancer agents and anti-inflammatory drugs, addressing a key challenge in modern therapeutics. Additionally, its use in capillary electrophoresis and HPLC methods is another hot topic, as it improves resolution and sensitivity in analytical workflows.

Another area of interest is the compound's role in environmental science. With increasing awareness of microplastic pollution and emerging contaminants, researchers are exploring cyclodextrin derivatives as adsorbents or degradation facilitators. The sulfated and methylated groups in CAS No. 201346-23-8 provide unique interactions with pollutants, making it a candidate for water treatment technologies. This aligns with the global push for sustainable solutions and circular economy practices, which dominate current scientific and industrial discourse.

From a commercial perspective, Heptakis(2,3-di-O-methyl-6-O-sulfo)-β-cyclodextrin Heptasodium Salt is available in high-purity grades for research and industrial use. Suppliers often emphasize its low toxicity and regulatory compliance, which are critical for pharmaceutical and food-related applications. FAQs from buyers typically focus on storage conditions (e.g., desiccated, room temperature) and compatibility with other solvents, reflecting practical concerns in laboratory and production settings.

In summary, Heptakis(2,3-di-O-methyl-6-O-sulfo)-β-cyclodextrin Heptasodium Salt (CAS No. 201346-23-8) is a multifunctional compound with broad relevance in cutting-edge research and industrial processes. Its applications span drug delivery, analytical chemistry, and environmental remediation, making it a valuable asset in addressing contemporary scientific and societal challenges. As interest in green chemistry and personalized medicine grows, this modified cyclodextrin is poised to play an even more significant role in innovation.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.